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Compound of Interest

Compound Name: Fmoc-Photo-Linker

Cat. No.: B064837

This guide provides a comprehensive overview of the Fmoc-Photo-Linker, a critical tool for
researchers, scientists, and professionals in drug development. It details the linker's properties,
specifications, and applications, with a focus on its use in solid-phase peptide synthesis
(SPPS).

Core Properties and Specifications

The Fmoc-Photo-Linker, chemically known as 4-{4-[1-(9-
Fluorenylmethyloxycarbonylamino)ethyl]-2-methoxy-5-nitrophenoxy}butanoic acid, is a
photolabile linker designed for the synthesis of C-terminal peptide amides.[1] Its key feature is
the ortho-nitrobenzyl moiety, which allows for cleavage from a solid support under mild UV
irradiation, preserving the integrity of sensitive peptides.[1]

The linker's properties are summarized in the tables below.

Table 1: Chemical and Physical Properties
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Property

Value

CAS Number

162827-98-7[2][3]

Molecular Formula

C2sH28N20s[2][3]

Molecular Weight 520.56 g/mol [2][3]
Appearance White to off-white powder

- Soluble in common organic solvents such as
Solubility

DMF, DCM, and NMP.

Table 2: Photochemical Properties

Property

Value

Chromophore

ortho-Nitrobenzyl

Typical Cleavage Wavelength

~365 nm[4]

Cleavage Conditions

Neutral pH, room temperature[4]

Cleavage Efficiency

Can exceed 90% under optimal conditions.[1]
Factors influencing efficiency include light
intensity, irradiation time, and agitation of the

solid support.[1][5]

Molar Absorptivity (€) at Amax

Data not available for this specific linker. Typical
values for related o-nitrobenzyl compounds are
in the range of 1,000-10,000 M~1cm~1,

Quantum Yield (®)

Data not available for this specific linker.
Quantum yields for o-nitrobenzyl compounds
are highly dependent on the leaving group and
substitution pattern on the aromatic ring.[6] The
presence of electron-donating methoxy groups,
as in this linker, generally increases the

quantum yield.[7][8]
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Mechanism of Action

The functionality of the Fmoc-Photo-Linker is centered around two key components: the Fmoc
protecting group and the photolabile ortho-nitrobenzyl core.

e Fmoc Group: The 9-fluorenylmethoxycarbonyl (Fmoc) group protects the N-terminus of the
growing peptide chain. It is stable under the conditions of peptide coupling but can be readily
removed with a mild base, typically a solution of piperidine in dimethylformamide (DMF), to
allow for the addition of the next amino acid.[4]

o Photolabile Core: The ortho-nitrobenzyl group is the light-sensitive component. Upon
irradiation with UV light (around 365 nm), an intramolecular hydrogen abstraction is initiated,
leading to the formation of an aci-nitro intermediate. This intermediate then rearranges to
form an o-nitrosobenzaldehyde derivative, which results in the cleavage of the bond
connecting the linker to the synthesized peptide, releasing the peptide amide from the solid
support.[9]

Experimental Protocols
Attachment of Fmoc-Photo-Linker to Amino-
Functionalized Resin

This protocol describes the loading of the Fmoc-Photo-Linker onto an amino-functionalized
solid support (e.g., Rink Amide resin).

Materials:
e Amino-functionalized resin (e.g., Rink Amide resin)

Fmoc-Photo-Linker

N,N'-Diisopropylcarbodiimide (DIC)

Hydroxybenzotriazole (HOBt)

Dimethylformamide (DMF)

Dichloromethane (DCM)
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e Piperidine

¢ Reaction vessel with a filter

Procedure:

Swell the amino-functionalized resin in DMF for at least 1 hour in the reaction vessel.

¢ Drain the DMF.

e Dissolve 1.5 to 2.5 equivalents of Fmoc-Photo-Linker and an equimolar amount of HOBt in
a minimal amount of DMF.

e Add 1.0 equivalent of DIC to the Fmoc-Photo-Linker/HOBt solution and allow it to pre-
activate for 10 minutes.

e Add the activated linker solution to the swollen resin.
o Agitate the mixture at room temperature for 2-4 hours.

» Drain the reaction solution and wash the resin thoroughly with DMF (3 times), DCM (3
times), and finally DMF (3 times).

e To cap any unreacted amino groups, treat the resin with a solution of acetic anhydride and
pyridine in DMF (e.g., 10:1:89 v/v/v) for 30 minutes.

o Wash the resin as described in step 7.

e The loading of the linker can be quantified by treating a small, weighed amount of the dried
resin with 20% piperidine in DMF and measuring the absorbance of the released
dibenzylfulvene-piperidine adduct at approximately 301 nm.

Solid-Phase Peptide Synthesis (SPPS) using Fmoc-
Photo-Linker Resin

This protocol outlines the general cycle for elongating the peptide chain on the Fmoc-Photo-
Linker functionalized resin.
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Materials:

Fmoc-Photo-Linker functionalized resin

e Fmoc-protected amino acids
e Coupling reagents (e.g., HATU, HBTU, or DIC/HOBt)
o Base (e.g., Diisopropylethylamine - DIPEA)
e 20% (v/v) Piperidine in DMF
e DMF
e DCM
Procedure:
e Fmoc Deprotection:
o Swell the resin in DMF.
o Treat the resin with 20% piperidine in DMF for 5-20 minutes to remove the Fmoc group.
o Drain the solution and wash the resin thoroughly with DMF.
e Amino Acid Coupling:

o In a separate vessel, dissolve the next Fmoc-protected amino acid (3-5 equivalents
relative to the resin loading) and a suitable coupling reagent (e.g., HATU) in DMF.

o Add a base (e.g., DIPEA) to the activation mixture.
o Add the activated amino acid solution to the deprotected resin.
o Allow the coupling reaction to proceed for 1-2 hours at room temperature.

o Drain the reaction solution and wash the resin with DMF.
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» Repeat steps 1 and 2 for each subsequent amino acid in the desired peptide sequence.

Photocleavage of the Peptide from the Resin

This protocol describes the final step of releasing the synthesized peptide from the solid
support.

Materials:

Peptide-bound Fmoc-Photo-Linker resin

Cleavage solvent (e.g., a mixture of trifluoroethanol (TFE) and DCM, or methanol)

UV lamp (e.g., a high-pressure mercury lamp with a filter for 365 nm)

Quartz reaction vessel or a standard glass vessel transparent to the cleavage wavelength

Collection flask

Procedure:

Wash the peptide-resin thoroughly with DCM to remove any residual DMF.

» Swell the resin in the chosen cleavage solvent in the photoreactor. A common solvent
system is TFE/DCM (1:4 viv).

« Irradiate the resin suspension with UV light (e.g., 365 nm) at room temperature. The
irradiation time can range from 30 minutes to several hours, depending on the scale of the
synthesis, the light source intensity, and the specific peptide sequence. It is recommended to
perform a small-scale test to optimize the cleavage time.

o During irradiation, gentle agitation or stirring of the resin slurry can improve cleavage
efficiency by ensuring uniform exposure to the light source.[5]

 After the irradiation is complete, filter the resin and collect the filtrate containing the cleaved
peptide.

e Wash the resin with additional cleavage solvent and combine the filtrates.
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e The solvent can be removed under reduced pressure to yield the crude peptide.

e The crude peptide can then be purified by standard techniques such as reverse-phase high-
performance liquid chromatography (RP-HPLC).

Visualizations

The following diagrams illustrate the key workflows associated with the use of the Fmoc-
Photo-Linker.

Caption: Workflow for Solid-Phase Peptide Synthesis using Fmoc-Photo-Linker.

Caption: Simplified mechanism of photocleavage for the ortho-nitrobenzyl linker.

Applications in Research and Drug Development

The Fmoc-Photo-Linker is a valuable tool in various scientific disciplines:

o Peptide Synthesis: Its primary application is in the solid-phase synthesis of C-terminal
peptide amides, enabling the production of complex and sensitive peptides with high purity.

» Drug Discovery: The ability to synthesize diverse peptide libraries with high fidelity is crucial
for screening and identifying novel therapeutic candidates.

o Chemical Biology: The controlled release of peptides using light allows for spatiotemporal
control in biological assays, facilitating the study of protein-protein interactions, enzyme
activity, and cellular signaling pathways.

o Biomaterials: Photolabile linkers are used to create light-responsive hydrogels and surfaces
for applications in tissue engineering and controlled drug delivery. The ability to release
bioactive peptides from a material with a light stimulus offers precise control over cellular
behavior.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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